2-Chloro-6-phenoxy-4-pyridinylamine

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65g/mol
• IUPAC Name: 2-chloro-6-phenoxypyridin-4-amine
• InChI: InChI=1S/C11H9ClN2O/c12-10-6-8(13)7-11(14-10)15-9-4-2-1-3-5-9/h1-7H,(H2,13,14)
• InChI Key: KPGBMVPNKSHNIZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=NC(=CC(=C2)N)Cl

Description

2-Chloro-6-phenoxy-4-pyridinylamine is a pyridine derivative featuring a chlorine atom at position 2, a phenoxy group at position 6, and an amine substituent at position 2.

Comparison with Similar Compounds

Structural Differences and Similarities

The following pyrimidine-based analogs from the evidence are compared to highlight key distinctions:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-Chloro-6-phenoxy-4-pyridinylamine (Target)	Pyridine	Cl (position 2), phenoxy (position 6), NH₂ (position 4)	Not provided	Estimated ~250–270	Not provided
4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine	Pyrimidine	Cl (position 4), methyl (position 6), propynyl (position 5), NH₂ (position 2)	C₈H₈ClN₃	189.6	132938-37-5
4-Chloro-6-[(4-fluorophenyl)sulfanyl]pyrimidin-2-amine	Pyrimidine	Cl (position 4), 4-fluorophenylsulfanyl (position 6), NH₂ (position 2)	C₁₀H₇ClFN₃S	255.7	339015-98-4

Key Observations :

• Core Heterocycle : The target compound’s pyridine ring (one nitrogen) contrasts with the pyrimidine cores (two nitrogens) of the analogs. Pyrimidines generally exhibit higher polarity and hydrogen-bonding capacity due to additional nitrogen atoms.
• Substituent Effects: The phenoxy group in the target compound enhances lipophilicity compared to the methyl-propynyl combination in or the fluorophenylsulfanyl group in . The propynyl group in offers a reactive alkyne handle for conjugation chemistry, absent in the target compound.

Physicochemical Properties

• Molecular Weight: The target compound’s estimated molecular weight (~250–270) aligns with (255.7) but is higher than (189.6), primarily due to the bulky phenoxy group.
• Polarity : The pyrimidine-based analogs likely have higher aqueous solubility than the pyridine-based target due to their additional nitrogen atoms.
• Thermal Stability: The phenoxy and sulfanyl groups in the target and , respectively, may confer higher thermal stability compared to the alkyne-containing , which could be prone to decomposition under oxidative conditions.